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molecular formula C8H11NO3 B8646308 3-(3-Hydroxy-propyl)-3-aza-bicyclo[3.1.0]hexane-2,4-dione

3-(3-Hydroxy-propyl)-3-aza-bicyclo[3.1.0]hexane-2,4-dione

Cat. No. B8646308
M. Wt: 169.18 g/mol
InChI Key: PJUUSHGTGGXPLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07388095B2

Procedure details

To a cold (0° C.) solution of sodium dihydro-bis(2-methoxyethoxy)aluminate in toluene (70% in mass, 2.43 mL, 4.5 eq.) was added 3-(3-hydroxy-propyl)-3-azabicyclo[3.1.0]hexane-2,4-dione (example 5, step 1, 320 mg, 1.0 eq.) in diethyl ether (5 mL). The mixture was stirred 40 min at 0° C. and 4 h at reflux. Water was carefully added to and the white mixture was filtered on a dicalite pad. The filtrate was extracted with diethyl ether and the combined organic layers were dried over sodium sulfate, filtered and evaporated in vacuo, yielding 220 mg (78%) of the desired product as a purple liquid which was used without additional purification. MS (m/e): 143.1 (MH+, 100%).
[Compound]
Name
sodium dihydro-bis(2-methoxyethoxy)aluminate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
toluene
Quantity
2.43 mL
Type
reactant
Reaction Step One
Name
3-(3-hydroxy-propyl)-3-azabicyclo[3.1.0]hexane-2,4-dione
Quantity
320 mg
Type
reactant
Reaction Step One
Name
diethyl ether
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
desired product
Yield
78%

Identifiers

REACTION_CXSMILES
C1(C)C=CC=CC=1.[OH:8][CH2:9][CH2:10][CH2:11][N:12]1[C:17](=O)[CH:16]2[CH:14]([CH2:15]2)[C:13]1=O.O>C(OCC)C>[CH:14]12[CH2:15][CH:16]1[CH2:17][N:12]([CH2:11][CH2:10][CH2:9][OH:8])[CH2:13]2

Inputs

Step One
[Compound]
Name
sodium dihydro-bis(2-methoxyethoxy)aluminate
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
toluene
Quantity
2.43 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C
Name
3-(3-hydroxy-propyl)-3-azabicyclo[3.1.0]hexane-2,4-dione
Quantity
320 mg
Type
reactant
Smiles
OCCCN1C(C2CC2C1=O)=O
Name
diethyl ether
Quantity
5 mL
Type
solvent
Smiles
C(C)OCC
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred 40 min at 0° C. and 4 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux
FILTRATION
Type
FILTRATION
Details
was filtered on a dicalite pad
EXTRACTION
Type
EXTRACTION
Details
The filtrate was extracted with diethyl ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organic layers were dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo

Outcomes

Product
Details
Reaction Time
 4 h
Name
desired product
Type
product
Smiles
C12CN(CC2C1)CCCO
Measurements
Type Value Analysis
AMOUNT: MASS 220 mg
YIELD: PERCENTYIELD 78%
YIELD: CALCULATEDPERCENTYIELD 82.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.